
Spectroscopic Characterization of (1,3-
Dimethylpiperidin-3-yl)methanol: A Technical

Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
(1,3-Dimethylpiperidin-3-

yl)methanol

CAS No.: 915925-11-0

Cat. No.: B1418061

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic properties of

(1,3-Dimethylpiperidin-3-yl)methanol. Designed for researchers, scientists, and professionals

in drug development, this document delves into the predicted and comparative analysis of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Due to

the limited availability of direct experimental spectra in public databases, this guide leverages

theoretical predictions, data from analogous compounds, and fundamental spectroscopic

principles to offer a robust characterization of this molecule.

Introduction: Unveiling the Molecular Signature
(1,3-Dimethylpiperidin-3-yl)methanol, with the chemical formula C₈H₁₇NO and a molecular

weight of 143.23 g/mol , is a substituted piperidine derivative.[1] The piperidine scaffold is a

significant pharmacophore found in numerous pharmaceuticals, making the characterization of

its analogs crucial for drug discovery and development.[2] Spectroscopic techniques such as

NMR, IR, and MS are indispensable tools for elucidating the structure, purity, and
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fragmentation patterns of such molecules. This guide will provide an in-depth analysis of the

expected spectroscopic features of (1,3-Dimethylpiperidin-3-yl)methanol, offering a valuable

resource for its identification and characterization.

Molecular Structure and Key Features:

The structure of (1,3-Dimethylpiperidin-3-yl)methanol comprises a piperidine ring with a

methyl group on the nitrogen atom (N-methyl) and both a methyl and a hydroxymethyl group at

the 3-position. This substitution pattern gives rise to a tertiary alcohol and a tertiary amine

within the same molecule.

Figure 1: Chemical structure of (1,3-Dimethylpiperidin-3-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Proton and Carbon Skeleton
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. Although experimental NMR data for (1,3-Dimethylpiperidin-3-yl)methanol is not

readily available, we can predict the salient features of its ¹H and ¹³C NMR spectra based on

the analysis of similar structures and established chemical shift principles.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of (1,3-Dimethylpiperidin-3-yl)methanol is expected to show distinct

signals for the protons of the N-methyl group, the C-methyl group, the hydroxymethyl group,

and the piperidine ring protons. The chemical shifts are influenced by the electronegativity of

adjacent atoms (N and O) and the overall molecular geometry.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for (1,3-Dimethylpiperidin-3-
yl)methanol
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

CH₃-N ~2.2 - 2.4 Singlet (s) 3H

Protons on the

nitrogen-bound

methyl group are

deshielded by

the nitrogen

atom.

CH₃-C3 ~1.0 - 1.2 Singlet (s) 3H

Protons on the

methyl group at

the quaternary

carbon C3.

CH₂-OH ~3.4 - 3.6
Singlet (s) or AB

quartet
2H

Protons of the

hydroxymethyl

group are

deshielded by

the oxygen atom.

The multiplicity

could be a

singlet due to

free rotation, or

an AB quartet if

rotation is

hindered.

OH Variable
Broad Singlet (br

s)
1H

The chemical

shift is

concentration

and solvent

dependent due

to hydrogen

bonding.
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Piperidine Ring

Protons (C2, C4,

C5, C6)

~1.4 - 2.8 Multiplets (m) 8H

The piperidine

ring protons will

appear as a

series of

complex

multiplets due to

overlapping

signals and spin-

spin coupling.

Protons on

carbons adjacent

to the nitrogen

(C2 and C6) are

expected to be at

the lower field

end of this range.

Rationale based on data from analogous compounds such as 3-Piperidinemethanol and N-

methylpiperidine, and general principles of NMR spectroscopy.[3][4]

Predicted ¹³C NMR Spectrum
The proton-decoupled ¹³C NMR spectrum will provide information on the number of unique

carbon environments. For (1,3-Dimethylpiperidin-3-yl)methanol, eight distinct carbon signals

are expected.

Table 2: Predicted ¹³C NMR Chemical Shifts for (1,3-Dimethylpiperidin-3-yl)methanol
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Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale

CH₃-N ~42 - 46

The N-methyl carbon is a

characteristic feature in N-

alkylpiperidines.[5]

CH₃-C3 ~20 - 25
The methyl group attached to

the quaternary carbon C3.

CH₂-OH ~65 - 70

The carbon of the

hydroxymethyl group is

significantly deshielded by the

attached oxygen atom.

C3 (quaternary) ~35 - 40

The quaternary carbon at the

3-position of the piperidine

ring.

C2, C6 ~55 - 60
Carbons adjacent to the

nitrogen atom are deshielded.

C4, C5 ~20 - 30
The remaining piperidine ring

carbons.

Rationale based on established chemical shift ranges and data from studies on N-

alkylpiperidines.[5]
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Figure 2: General workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.

The IR spectrum of (1,3-Dimethylpiperidin-3-yl)methanol will be dominated by absorptions

corresponding to the O-H bond of the alcohol, C-H bonds of the alkyl groups, the C-N bond of

the tertiary amine, and the C-O bond of the alcohol.

Table 3: Predicted IR Absorption Bands for (1,3-Dimethylpiperidin-3-yl)methanol

Functional
Group

Vibration Type
Predicted
Wavenumber
(cm⁻¹)

Intensity Rationale

Alcohol (O-H) Stretching 3200 - 3600 Strong, Broad

The broadness is

due to

intermolecular

hydrogen

bonding.[6][7]

Alkyl (C-H) Stretching 2850 - 3000
Medium to

Strong

Characteristic of

sp³ C-H bonds in

the piperidine

ring and methyl

groups.

Tertiary Amine

(C-N)
Stretching 1050 - 1250 Medium to Weak

Often overlaps

with other

absorptions in

the fingerprint

region.

Primary Alcohol

(C-O)
Stretching 1000 - 1075 Strong

This absorption

is characteristic

of primary

alcohols.[8]
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Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule upon ionization, which aids in structure elucidation.

Predicted Molecular Ion and Adducts
Based on the molecular formula C₈H₁₇NO, the monoisotopic mass is 143.1310 Da. In

electrospray ionization (ESI), the protonated molecule [M+H]⁺ is expected at an m/z of

144.1383.[9] Other common adducts such as [M+Na]⁺ at m/z 166.1202 may also be observed.

[9]

Table 4: Predicted m/z Values for Common Adducts of (1,3-Dimethylpiperidin-3-yl)methanol

Adduct Predicted m/z

[M+H]⁺ 144.13829

[M+Na]⁺ 166.12023

[M-H]⁻ 142.12373

[M]⁺ 143.13046

Data sourced from PubChemLite.[9]

Predicted Fragmentation Pattern
Under electron ionization (EI) or collision-induced dissociation (CID) in tandem MS, (1,3-
Dimethylpiperidin-3-yl)methanol is expected to undergo characteristic fragmentations. The

fragmentation of piperidine derivatives is often initiated by the nitrogen atom, leading to alpha-

cleavage.[2]

A primary fragmentation pathway would involve the loss of the hydroxymethyl radical (•CH₂OH,

31 Da) or water (H₂O, 18 Da) from the molecular ion. Alpha-cleavage adjacent to the nitrogen

is also a dominant pathway for piperidine derivatives, which could lead to the loss of

substituents on the ring.
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Figure 3: Plausible mass fragmentation pathways for (1,3-Dimethylpiperidin-3-yl)methanol.

Experimental Protocols
While experimental data for the title compound is scarce, the following are standard, self-

validating protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of (1,3-Dimethylpiperidin-3-
yl)methanol in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD-d₄, or DMSO-

d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal

standard (δ 0.00 ppm).

¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field

spectrometer. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2

seconds, and an acquisition time of 2-4 seconds. Process the data with Fourier

transformation, phasing, and baseline correction.

¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. This typically

requires a larger number of scans than ¹H NMR due to the lower natural abundance of ¹³C.

IR Spectroscopy
Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the

compound between two KBr or NaCl plates. For a solid, a KBr pellet can be made by
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grinding a small amount of the sample with dry KBr powder and pressing it into a transparent

disk.

Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR)

spectrometer, typically over the range of 4000-400 cm⁻¹. A background spectrum of the

empty sample holder (or pure KBr pellet) should be recorded and subtracted from the

sample spectrum.

Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile, with or without a small amount of formic acid to

promote protonation for ESI.

Data Acquisition (ESI-MS): Infuse the sample solution into an electrospray ionization mass

spectrometer. Acquire the full scan mass spectrum in positive ion mode to observe the

[M+H]⁺ and other adducts.

Data Acquisition (EI-MS): For a volatile sample, introduce it into an electron ionization mass

spectrometer. The resulting spectrum will show the molecular ion and its fragmentation

pattern.

Conclusion
This technical guide has provided a detailed, albeit predictive and comparative, spectroscopic

characterization of (1,3-Dimethylpiperidin-3-yl)methanol. By leveraging data from analogous

structures and fundamental principles, we have outlined the expected ¹H NMR, ¹³C NMR, IR,

and MS data. This information serves as a valuable baseline for researchers working with this

compound, aiding in its synthesis, purification, and further investigation in various scientific and

developmental contexts. The provided protocols offer a standardized approach for obtaining

experimental data, which would be essential for confirming these predictions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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